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Compound of Interest

Compound Name: Cadmium oxide

Cat. No.: B075347

Essential safety protocols and logistical plans for the handling and disposal of cadmium oxide
are critical for ensuring the well-being of laboratory personnel and maintaining environmental
compliance. Cadmium oxide is a highly toxic chemical compound that poses significant health
risks, including carcinogenicity, germ cell mutagenicity, and reproductive toxicity.[1][2][3] Acute
inhalation can be fatal, and prolonged or repeated exposure can cause damage to organs,
particularly the kidneys and respiratory system.[1][3][4] This guide provides detailed procedural
information for researchers, scientists, and drug development professionals to manage
cadmium oxide safely throughout its lifecycle in the laboratory.

Exposure Limits and Hazard Classifications

Understanding the occupational exposure limits is the first step in establishing appropriate
safety protocols. The following table summarizes the key quantitative data related to cadmium
oxide exposure.
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Exposure Limit

Regulatory Body Value Notes
Type
Permissible Exposure 8-hour Time-Weighted
OSHA o 0.005 mg/m3
Limit (PEL) Average (TWA)[5][6]
Threshold Limit Value 8-hour TWA
ACGIH 0.002 mg/m3 ) )
(TLV) (respirable fraction)[5]
Recommended Lowest feasible
NIOSH o _ 10-hour TWA
Exposure Limit (REL) concentration
Immediately
NIOSH Dangerous to Life or 9 mg/m3 As dust or fume[5]

Health (IDLH)

DOT Hazard Classification:

e Hazard Class: 6.1 (Toxic Substances)[1]
o Packing Group: I[1]

e UN Number: UN2570[1]

Operational Plan: From Procurement to Disposal

A systematic approach to handling cadmium oxide is essential to minimize exposure risks.
The following workflow outlines the necessary steps for safe handling, use, and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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